Cas no 2228746-90-3 (3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2228746-90-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6162713
• PubChem ID: 165709792
• Update Time: 2025-06-12

3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid
• 2228746-90-3
• EN300-1754705
• 3-amino-1-[3-(propan-2-yl)phenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-9(2)10-4-3-5-11(6-10)14(13(16)17)7-12(15)8-14/h3-6,9,12H,7-8,15H2,1-2H3,(H,16,17)
• InChI Key： ONSUHDIKEAEZHB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C(C)C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid

3-Amino-1-3-(Propan-2-yl)phenylcyclobutane-1-carboxylic Acid (CAS No. 2228746-90-3): A Comprehensive Overview

3-Amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid (CAS No. 2228746-90-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

Chemical Structure and Properties

The molecular formula of 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid is C₁₅H₁₉NO₃, with a molecular weight of approximately 265.31 g/mol. The compound features a cyclobutane ring fused to a phenyl group, with an amino and carboxylic acid functional group attached. The presence of the propan-2-yl (isopropyl) substituent on the phenyl ring adds to its structural complexity and contributes to its unique chemical properties.

The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various experimental and pharmaceutical applications. Its melting point is around 150°C, and it is stable under standard laboratory conditions. The compound's stability is an important factor in its potential use in drug development, as it ensures that the molecule remains intact during synthesis, formulation, and storage.

Synthesis Methods

The synthesis of 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid has been the subject of several research studies. One common approach involves the reaction of a cyclobutanecarboxylic acid derivative with an appropriate amine and a substituted phenyl compound. The key steps typically include:

• Nucleophilic substitution reactions to introduce the amino group.
• Coupling reactions to form the cyclobutane ring structure.
• Amination reactions to introduce the amino functionality.
• Esterification or carboxylation reactions to form the carboxylic acid group.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of transition metal catalysts and green solvents has significantly improved yield and reduced byproduct formation.

Biological Activities

3-Amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. One of the key areas of interest is its ability to modulate specific signaling pathways involved in disease processes.

In vitro studies have shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and immune responses. By suppressing NF-κB activation, 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid may help reduce inflammation and prevent tissue damage associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research suggests that this compound may have anti-cancer properties by inducing apoptosis in cancer cells. Studies have demonstrated that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for cancer therapy. The mechanism of action appears to involve the modulation of cell cycle regulatory proteins and the induction of oxidative stress in cancer cells.

In addition to its anti-inflammatory and anti-cancer activities, 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid has also shown neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It appears to protect neurons from oxidative stress and promote neuronal survival by activating specific signaling pathways involved in neuroprotection.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in translating these findings into clinical applications. Several clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid in various therapeutic settings.

In Phase I clinical trials, the compound has been well-tolerated with no significant adverse effects reported at therapeutic doses. These initial results are encouraging and support further investigation into its potential as a novel therapeutic agent.

Ongoing Phase II trials are focusing on specific disease indications such as chronic inflammatory diseases, cancer, and neurodegenerative disorders. The primary endpoints include assessing clinical efficacy, safety profiles, and pharmacokinetic parameters. Early results from these trials are expected to provide valuable insights into the therapeutic potential of this compound.

Conclusion

3-Amino-1-3-(propan-2-ylyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2228746-90-3) is a promising compound with a unique chemical structure that offers potential therapeutic benefits across multiple disease areas. Its ability to modulate key signaling pathways involved in inflammation, cancer, and neurodegeneration makes it an attractive candidate for further research and development.

Ongoing clinical trials will provide critical data on its safety and efficacy, paving the way for potential approval as a novel therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action, it holds great promise for improving patient outcomes in various medical conditions.